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Compound of Interest

2-amino-N-(furan-2-
Compound Name:
ylmethyl)benzamide

Cat. No.: B056633

An in-depth analysis of the provided InChiIKey RUHBCAVHAVRLGK-UHFFFAOYSA-N could
not be performed as it does not correspond to a specific chemical entity in publicly available
databases. This prevents the retrieval of associated physicochemical properties, experimental
protocols, and signaling pathways necessary for generating a comprehensive technical guide.

It is recommended to verify the accuracy of the InChiKey. An incorrect identifier will not resolve
to a unique chemical structure, thus making it impossible to gather the required scientific data.

For a valid chemical compound, a thorough guide would typically include the following sections:

Physicochemical Properties

This section would present a detailed summary of the compound's chemical and physical
characteristics. Data would be organized into a clear tabular format for easy reference and
comparison.

Table 1: Physicochemical Properties of [Compound Name]
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Property Value Units Reference

Molecular Formula

Molecular Weight g/mol
IUPAC Name

CAS Number

Melting Point °C
Boiling Point °C
Water Solubility mg/L
pKa

LogP

Experimental Protocols

Detailed methodologies for key experiments related to the compound would be provided. This
would include, but not be limited to, synthesis, purification, and analytical techniques.

Synthesis Protocol

A step-by-step procedure for the chemical synthesis of the compound, including necessary
reagents, reaction conditions, and work-up procedures.

Purification Protocol

Detailed methods for the purification of the synthesized compound, such as chromatography
(e.g., HPLC, column chromatography) or recrystallization, with specific parameters outlined.

Analytical Methods

A description of the analytical techniques used to characterize the compound, such as Nuclear
Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and Infrared (IR)
spectroscopy, including sample preparation and instrument settings.
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Biological Activity and Signaling Pathways

This section would delve into the compound's pharmacological effects and its mechanism of

action at a molecular level.

Pharmacological Profile

A summary of the known biological activities of the compound, including its targets, potency
(e.g., ICso0, ECs0), and therapeutic potential.

Signaling Pathway Analysis
A detailed description of the signaling pathways modulated by the compound. This would be

accompanied by a visual representation to clarify the molecular interactions.

To illustrate the expected visualization, a hypothetical experimental workflow for compound
screening is presented below.
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Fig. 1: A generalized experimental workflow for drug discovery.

Upon providing a valid InChiKey, a detailed and specific technical guide will be generated
according to the specified requirements.

¢ To cite this document: BenchChem. [InChlIKey RUHBCAVHAVRLGK-UHFFFAOYSA-N
properties.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b056633#inchikey-ruhbcavhavrlgk-uhfffaoysa-n-
properties]

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b056633?utm_src=pdf-body-img
https://www.benchchem.com/product/b056633#inchikey-ruhbcavhavrlgk-uhfffaoysa-n-properties
https://www.benchchem.com/product/b056633#inchikey-ruhbcavhavrlgk-uhfffaoysa-n-properties
https://www.benchchem.com/product/b056633#inchikey-ruhbcavhavrlgk-uhfffaoysa-n-properties
https://www.benchchem.com/product/b056633#inchikey-ruhbcavhavrlgk-uhfffaoysa-n-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b056633?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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